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Compound of Interest

Compound Name: 3-Bromo-4-iodoaniline

Cat. No.: B1342403 Get Quote

An In-depth Technical Guide to 3-Bromo-4-
iodoaniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 3-Bromo-4-iodoaniline (CAS No: 860435-38-7), a halogenated aniline

derivative. This document is intended for researchers, scientists, and professionals in the field

of drug development and organic synthesis. It consolidates key data including physicochemical

properties, spectral information, a proposed synthetic protocol, and essential safety and

handling guidelines. All quantitative data is presented in structured tables for clarity and ease of

comparison.

Core Chemical and Physical Properties
3-Bromo-4-iodoaniline is a substituted aromatic amine with bromine and iodine atoms on the

benzene ring. Its physical state is typically a solid, with coloration ranging from light yellow to

brown or even black flakes.[1] Proper storage often requires refrigeration in a dark, dry, and

sealed environment.[1][2][3]
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Table 1: Physicochemical Properties of 3-Bromo-4-
iodoaniline

Property Value Source(s)

Appearance
Brown to black Solid; Light

yellow flakes
[1]

Molecular Formula C₆H₅BrIN [3][4]

Molecular Weight 297.92 g/mol [3][5]

Melting Point 198 °C [1][2]

Boiling Point 323.7 ± 27.0 °C (Predicted) [1][2]

Density 2.292 ± 0.06 g/cm³ (Predicted) [1][2]

pKa 2.73 ± 0.10 (Predicted) [1][2]

Purity ≥97%

Table 2: Chemical Identifiers
Identifier Value Source(s)

IUPAC Name 3-bromo-4-iodoaniline [4]

CAS Number 860435-38-7 [4]

InChI
InChI=1S/C6H5BrIN/c7-5-3-

4(9)1-2-6(5)8/h1-3H,9H2
[4]

InChIKey
HBCBLDVYTZWYLL-

UHFFFAOYSA-N
[4]

SMILES C1=CC(=C(C=C1N)Br)I [4]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 3-Bromo-4-iodoaniline.

While specific peak data is proprietary to suppliers, the availability of various spectral analyses
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has been confirmed. Researchers can obtain detailed spectra, including ¹H NMR, ¹³C NMR, IR,

and Mass Spectrometry, from commercial suppliers.[3][6]

Experimental Protocols
A specific, peer-reviewed synthesis protocol for 3-Bromo-4-iodoaniline is not readily available

in the public domain. However, based on established methodologies for the halogenation of

anilines, a plausible synthetic route can be proposed. The following protocol is a generalized

procedure derived from the synthesis of analogous compounds.[7][8][9]

Proposed Synthesis: Bromination of 4-iodoaniline

This proposed method involves the electrophilic bromination of commercially available 4-

iodoaniline. The amino group is a strong activator, directing the incoming electrophile (bromine)

to the ortho and para positions. Since the para position is blocked by iodine, bromination is

expected to occur at the ortho position (C3).

Materials and Equipment:

4-iodoaniline

Glacial Acetic Acid

Bromine (Br₂) or N-Bromosuccinimide (NBS)

Sodium thiosulfate solution

Sodium bicarbonate solution

Round-bottom flask with magnetic stirrer

Dropping funnel

Ice bath

Büchner funnel and filtration apparatus

Standard laboratory glassware
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Methodology:

Reaction Setup: In a round-bottom flask, dissolve 4-iodoaniline (1 equivalent) in glacial

acetic acid. Cool the solution in an ice bath to 0-5 °C with continuous stirring.

Bromination: Slowly add a solution of bromine (1 equivalent) in glacial acetic acid to the

cooled aniline solution via a dropping funnel. Alternatively, N-Bromosuccinimide (NBS) can

be added portion-wise. Maintain the temperature below 10 °C throughout the addition.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room

temperature for several hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Workup: Once the reaction is complete, pour the mixture into a beaker of ice water. A

precipitate of the crude product should form.

Neutralization and Quenching: Quench any unreacted bromine by adding a saturated

solution of sodium thiosulfate until the orange color disappears. Neutralize the solution by

slowly adding a saturated sodium bicarbonate solution until effervescence ceases.

Isolation: Collect the solid crude product by vacuum filtration using a Büchner funnel. Wash

the solid with cold water.

Purification: The crude 3-Bromo-4-iodoaniline can be purified by recrystallization from a

suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[7]

[10]

Safety and Handling
3-Bromo-4-iodoaniline is a chemical that requires careful handling. It is classified as harmful

and an irritant.[4] Adherence to standard laboratory safety protocols is mandatory.

GHS Hazard Classification:[4]

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled (H302+H312+H332).

Skin Corrosion/Irritation: Causes skin irritation (H315).
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Serious Eye Damage/Eye Irritation: Causes serious eye irritation (H319).

Recommended Precautionary Measures:[11]

Engineering Controls: Use only outdoors or in a well-ventilated area, preferably within a

chemical fume hood.

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.

Handling: Avoid breathing dust. Wash skin thoroughly after handling. Do not eat, drink, or

smoke when using this product.

First Aid:

If Swallowed: Call a POISON CENTER or doctor if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of water.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Visualization of Key Characteristics
The following diagram provides a logical overview of the key technical data for 3-Bromo-4-
iodoaniline.
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Key Characteristics of 3-Bromo-4-iodoaniline

3-Bromo-4-iodoaniline

Identification
CAS: 860435-38-7
Formula: C6H5BrIN

Physical Properties
Appearance: Yellow/Brown Solid

Melting Point: 198 °C
MW: 297.92 g/mol

Spectroscopic Data
¹H NMR, ¹³C NMR

IR, Mass Spec

Proposed Synthesis
From 4-iodoaniline

via Electrophilic Bromination

Safety & Handling
Harmful (H302, H312, H332)

Irritant (H315, H319)

Click to download full resolution via product page

Caption: Overview of 3-Bromo-4-iodoaniline characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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